![molecular formula C16H14F2N2O3 B4664008 2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide](/img/structure/B4664008.png)
2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide
Overview
Description
2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide, also known as DFPA, is a chemical compound that has been extensively studied for its potential use in scientific research. DFPA is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide is known to inhibit the activity of certain enzymes and proteins, including the serine/threonine protein kinase AKT. This inhibition can lead to a variety of downstream effects, including changes in gene expression and alterations in cellular signaling pathways.
Biochemical and Physiological Effects:
2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the growth of new blood vessels), and the modulation of inflammation and immune responses.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide in lab experiments is its relatively small size, which allows it to easily penetrate cells and tissues. Additionally, its well-characterized mechanism of action and biochemical effects make it a valuable tool for researchers studying a variety of cellular processes. However, 2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide's effects may be context-dependent, and its use may be limited by its potential toxicity and side effects.
Future Directions
There are many potential future directions for research involving 2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide. For example, further investigation is needed to fully understand the mechanisms of action of 2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide on various cellular processes, as well as its potential use in the treatment of a variety of diseases. Additionally, the development of new 2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide analogs with improved efficacy and reduced toxicity may be an area of future research.
Scientific Research Applications
2-{[2-(2,4-difluorophenoxy)propanoyl]amino}benzamide has been used in a variety of scientific research applications, including as a tool for studying the mechanisms of action of various enzymes and proteins. It has also been used to investigate the role of certain signaling pathways in disease processes, such as cancer.
properties
IUPAC Name |
2-[2-(2,4-difluorophenoxy)propanoylamino]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N2O3/c1-9(23-14-7-6-10(17)8-12(14)18)16(22)20-13-5-3-2-4-11(13)15(19)21/h2-9H,1H3,(H2,19,21)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYLNLTSPUPDGJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1C(=O)N)OC2=C(C=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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